N-(2-Carboxyphenyl)glycine Monopotassium Salt
N-(2-Carboxyphenyl)glycine Monopotassium Salt
Brand Name:
Vulcanchem
CAS No.:
22979-96-0
VCID:
VC0014370
InChI:
InChI=1S/C9H9NO4.K/c11-8(12)5-10-7-4-2-1-3-6(7)9(13)14;/h1-4,10H,5H2,(H,11,12)(H,13,14);/q;+1/p-1
SMILES:
C1=CC=C(C(=C1)C(=O)O)NCC(=O)[O-].[K+]
Molecular Formula:
C9H8KNO4
Molecular Weight:
233.26 g/mol
N-(2-Carboxyphenyl)glycine Monopotassium Salt
CAS No.: 22979-96-0
Reference Standards
VCID: VC0014370
Molecular Formula: C9H8KNO4
Molecular Weight: 233.26 g/mol
| CAS No. | 22979-96-0 |
|---|---|
| Product Name | N-(2-Carboxyphenyl)glycine Monopotassium Salt |
| Molecular Formula | C9H8KNO4 |
| Molecular Weight | 233.26 g/mol |
| IUPAC Name | potassium;2-(2-carboxyanilino)acetate |
| Standard InChI | InChI=1S/C9H9NO4.K/c11-8(12)5-10-7-4-2-1-3-6(7)9(13)14;/h1-4,10H,5H2,(H,11,12)(H,13,14);/q;+1/p-1 |
| Standard InChIKey | GJYVLQVTUHSBAT-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC=C(C(=C1)C(=O)[O-])NCC(=O)O.[K+] |
| SMILES | C1=CC=C(C(=C1)C(=O)O)NCC(=O)[O-].[K+] |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)O)NCC(=O)[O-].[K+] |
| Synonyms | 2-[(Carboxymethyl)amino]benzoic Acid Potassium Salt; N-(Carboxymethyl)anthranilic Acid Monopotassium Salt; |
| PubChem Compound | 5206114 |
| Last Modified | Nov 11 2021 |
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